Cas no 554419-94-2 (Phosphonium, 2-butene-1,4-diylbis[triphenyl-)

• Product Name: Phosphonium, 2-butene-1,4-diylbis[triphenyl-
• CAS No: 554419-94-2
• MF: C₄₀H₃₆P₂
• MW: 578.661372184753
• CID: 351926
• PubChem ID: 3456453
• Update Time: 2025-04-19

Phosphonium, 2-butene-1,4-diylbis[triphenyl- Chemical and Physical Properties

Names and Identifiers

• triphenyl(4-triphenylphosphaniumylbut-2-enyl)phosphanium
• 554419-94-2
• DTXSID90392648
• Phosphonium, 2-butene-1,4-diylbis[triphenyl-

• Inchi： 1S/C40H36P2/c1-7-21-35(22-8-1)41(36-23-9-2-10-24-36,37-25-11-3-12-26-37)33-19-20-34-42(38-27-13-4-14-28-38,39-29-15-5-16-30-39)40-31-17-6-18-32-40/h1-32H,33-34H2/q+2
• InChI Key： UOISPEMFOAAJLR-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC=CC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 578.22948
• Monoisotopic Mass: 578.22922514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 9.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0